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Compound of Interest

Compound Name: Berotralstat

Cat. No.: B606040 Get Quote

For researchers and scientists in the fast-paced world of drug development, maintaining a safe

and efficient laboratory environment is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of berotralstat, a plasma kallikrein inhibitor used in

research for conditions like hereditary angioedema. Adhering to these protocols is crucial for

ensuring personnel safety, environmental protection, and regulatory compliance.

Berotralstat, in its solid form, is not classified as a hazardous waste according to the Resource

Conservation and Recovery Act (RCRA). However, this does not mean it can be discarded as

general trash. Proper disposal of non-hazardous pharmaceutical waste is critical to prevent

environmental contamination and potential misuse.

Key Physicochemical and Safety Data for
Berotralstat
Understanding the properties of berotralstat is the first step toward its safe handling and

disposal. The following table summarizes key quantitative data.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b606040?utm_src=pdf-interest
https://www.benchchem.com/product/b606040?utm_src=pdf-body
https://www.benchchem.com/product/b606040?utm_src=pdf-body
https://www.benchchem.com/product/b606040?utm_src=pdf-body
https://www.benchchem.com/product/b606040?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation

Physical Form White to off-white powder [1][2]

Water Solubility
Soluble in water at pH ≤ 4 (as

dihydrochloride salt)
[1]

Predicted Water Solubility 0.00238 mg/mL [3]

Molecular Weight
635.49 g/mol (dihydrochloride

salt)
[1][2]

Hazard Classification
Not classified as RCRA

hazardous waste

Experimental Protocol: Step-by-Step Disposal of
Berotralstat
This protocol outlines the standard operating procedure for the disposal of unused or expired

berotralstat in a laboratory setting.

Materials:

Personal Protective Equipment (PPE): Safety glasses, lab coat, nitrile gloves

Designated non-hazardous pharmaceutical waste container (typically a blue or white pail

with a lid), clearly labeled "Non-Hazardous Pharmaceutical Waste for Incineration"

Waste disposal log

Sealable plastic bags

Procedure:

Personnel Safety: Before handling berotralstat, ensure you are wearing the appropriate

PPE, including a lab coat, safety glasses, and nitrile gloves.

Waste Segregation:
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Identify all berotralstat materials destined for disposal. This includes unused or expired

capsules, powder, and any grossly contaminated materials (e.g., weighing boats,

contaminated wipes).

Crucially, do not mix berotralstat waste with hazardous chemical waste, biological waste,

sharps, or general laboratory trash.[1]

Containment of Solid Waste:

For unused or expired capsules, place them directly into the designated "Non-Hazardous

Pharmaceutical Waste for Incineration" container.

For loose powder, carefully sweep or wipe up the material, minimizing dust generation.

Place the powder and any cleaning materials into a sealable plastic bag before depositing

it into the designated waste container.

Decontamination of Empty Containers:

Empty berotralstat stock bottles should be triple-rinsed with a suitable solvent (e.g., 70%

ethanol). The rinsate should be collected and disposed of as non-hazardous chemical

waste.

After rinsing, deface or remove the label to protect proprietary information and prevent

misuse. The clean, empty container can then be disposed of in the regular trash or

recycling, in accordance with institutional policy.

Final Disposal:

Once the designated non-hazardous pharmaceutical waste container is full, securely seal

the lid.

Arrange for the container to be collected by your institution's licensed waste management

contractor for incineration. Incineration is the preferred method for destroying non-

hazardous pharmaceuticals to prevent their entry into the environment.[1]

Record the disposal date and quantity in your laboratory's waste disposal log. Retain any

documentation, such as a certificate of destruction, provided by the waste management
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vendor.[1]

Logical Workflow for Berotralstat Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of berotralstat waste in a laboratory setting.

Berotralstat Disposal Workflow

Identify Berotralstat Waste
(Unused/Expired/Contaminated)

Don Appropriate PPE
(Lab Coat, Gloves, Goggles)

Segregate from other waste streams
(Hazardous, Bio, General Trash)

Place solid waste in designated
'Non-Hazardous Pharmaceutical Waste'

container (Blue Bin)

Triple-rinse empty containers.
Dispose of rinsate as non-hazardous liquid waste.

For empty containers

Securely seal full waste container
and update disposal log

Deface or remove label
from empty container

Dispose of clean, empty container
in regular trash/recycling

Transfer to licensed waste vendor
for incineration

Disposal Complete

Click to download full resolution via product page
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Caption: Logical workflow for berotralstat disposal.

By implementing these procedures, laboratories can ensure the safe and compliant disposal of

berotralstat, reinforcing a culture of safety and environmental responsibility. This commitment

to best practices not only protects personnel and the environment but also builds trust in the

scientific community's dedication to responsible research from discovery to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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